Cas no 1190017-87-8 (2-(Piperazin-1-YL)benzoic acid hydrochloride)

• Product Name: 2-(Piperazin-1-YL)benzoic acid hydrochloride
• CAS No: 1190017-87-8
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 4561971
• Update Time: 2025-06-15

2-(Piperazin-1-YL)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(PIPERAZIN-1-YL)BENZOIC ACID HYDROCHLORIDE
• 2-(Piperazin-1-YL)benzoic acid hydrochloride

• Inchi： 1S/C11H14N2O2.ClH/c14-11(15)9-3-1-2-4-10(9)13-7-5-12-6-8-13;/h1-4,12H,5-8H2,(H,14,15);1H
• InChI Key： CIULZFQLULWANM-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC=CC=1N1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Topological Polar Surface Area: 52.6

Additional information on 2-(Piperazin-1-YL)benzoic acid hydrochloride

Research Brief on 2-(Piperazin-1-YL)benzoic acid hydrochloride (CAS: 1190017-87-8): Recent Advances and Applications

The compound 2-(Piperazin-1-YL)benzoic acid hydrochloride (CAS: 1190017-87-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and GPCR-targeted therapeutics.

Recent advancements in synthetic chemistry have optimized the production of 2-(Piperazin-1-YL)benzoic acid hydrochloride, ensuring higher yields and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route that reduces byproduct formation, enhancing its scalability for industrial applications. The compound's structural features, including the piperazine moiety and benzoic acid group, make it a valuable scaffold for designing novel drug candidates with improved pharmacokinetic properties.

Pharmacological investigations have revealed that 2-(Piperazin-1-YL)benzoic acid hydrochloride exhibits promising activity as a modulator of specific biological targets. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in inhibiting protein-protein interactions involved in inflammatory pathways. Additionally, its derivatives have shown potential in targeting neurodegenerative diseases, as evidenced by recent in vitro and in vivo studies. These findings underscore the compound's versatility and its potential as a cornerstone in the development of next-generation therapeutics.

In conclusion, 2-(Piperazin-1-YL)benzoic acid hydrochloride (CAS: 1190017-87-8) represents a critical building block in modern drug discovery. Its synthetic accessibility, coupled with its broad pharmacological profile, positions it as a valuable tool for researchers aiming to address unmet medical needs. Future research should focus on exploring its applications in targeted drug delivery systems and combination therapies, further expanding its impact in the chemical biology and pharmaceutical industries.